Cas no 22900-79-4 (Acetamide,N-(4-hydroxy-3,5-dimethylphenyl)-)

• Product Name: Acetamide,N-(4-hydroxy-3,5-dimethylphenyl)-
• CAS No: 22900-79-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 265173
• PubChem ID: 89896
• Update Time: 2025-04-19

Acetamide,N-(4-hydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-hydroxy-3,5-dimethylphenyl)-
• N-(4-hydroxy-3,5-dimethylphenyl)acetamide
• DTXSID00177443
• 3',5'-dimethylparacetamol
• Acetamide, N-(4-hydroxy-3,5-dimethylphenyl)-
• Z1509144456
• 3,5-Dimethylparacetamol
• 3',5'-Dimethylacetaminophen
• 3',5'-Acetoxylidide, 4'-hydroxy-
• 3',5'-dimethyl-4'-hydroxyacetanilide
• CHEMBL278698
• 3',5'-di-methyl-4'-hydroxyacetanilide
• SCHEMBL2552398
• FQCIYRLHNCRDKD-UHFFFAOYSA-N
• Acetamide, N-(3,5-dimethyl-4-hydroxyphenyl)-
• 3,5-Dimethylacetaminophen
• BRN 2723443
• 3,5-Dimethyl-4-hydroxyacetanilide
• 22900-79-4

• Inchi： 1S/C10H13NO2/c1-6-4-9(11-8(3)12)5-7(2)10(6)13/h4-5,13H,1-3H3,(H,11,12)
• InChI Key： FQCIYRLHNCRDKD-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)NC(C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1248 (rough estimate)
• Boiling Point: 311.75°C (rough estimate)
• Refractive Index: 1.5150 (estimate)
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides